Cas no 2138124-77-1 (2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid)

• Product Name: 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid
• CAS No: 2138124-77-1
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 6120770
• PubChem ID: 165498291
• Update Time: 2025-05-17

2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid
• EN300-1156390
• 2138124-77-1
• 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid

• Inchi： 1S/C12H20O3/c1-4-9(10(13)14)12(15)7-5-11(2,3)6-8-12/h5,7,9,15H,4,6,8H2,1-3H3,(H,13,14)
• InChI Key： IZWFVPPGKLPQLQ-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)(C)CC1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid

Research Briefing on 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid (CAS: 2138124-77-1)

In recent years, the compound 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid (CAS: 2138124-77-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexenyl and butanoic acid moieties, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the hydroxyl group and the unsaturated cyclohexenyl ring, contribute to its reactivity and interaction with biological targets.

Pharmacological investigations have revealed that 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid exhibits notable anti-inflammatory and antioxidant properties. In vitro studies demonstrate its ability to modulate key signaling pathways, such as the NF-κB and Nrf2 pathways, which are implicated in chronic inflammatory diseases and oxidative stress-related conditions. These findings suggest its potential as a lead compound for developing novel therapeutics for diseases like rheumatoid arthritis and neurodegenerative disorders.

Further research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies indicate that the hydroxyl group and the cyclohexenyl ring are critical for its bioactivity. Molecular docking simulations have identified potential binding sites on target proteins, providing insights into its mode of action and guiding the design of derivatives with enhanced efficacy and selectivity.

In addition to its therapeutic potential, 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid has been investigated for its role in drug delivery systems. Its chemical properties allow for conjugation with other molecules, enabling the development of prodrugs or targeted delivery systems. This versatility enhances its applicability in personalized medicine and precision therapeutics.

Despite these advancements, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Ongoing research aims to optimize the compound's pharmacokinetic properties and evaluate its safety in animal models.

In conclusion, 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)butanoic acid represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable subject for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and pave the way for its application in clinical settings.